Cas no 1189717-26-7 (2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride)

• Product Name: 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride
• CAS No: 1189717-26-7
• MF: C₁₆H₂₆ClN₃O₄S
• MW: 391.913341999054
• CID: 5989565
• PubChem ID: 18571814
• Update Time: 2025-06-12

2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride
• 2-methoxy-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]acetamide:hydrochloride
• F2279-0491
• AKOS026681684
• 1189717-26-7
• 2-methoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride
• 2-methoxy-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]acetamide;hydrochloride
• 2-METHOXY-N-{2-[4-(4-METHYLBENZENESULFONYL)PIPERAZIN-1-YL]ETHYL}ACETAMIDE HYDROCHLORIDE

• Inchi： 1S/C16H25N3O4S.ClH/c1-14-3-5-15(6-4-14)24(21,22)19-11-9-18(10-12-19)8-7-17-16(20)13-23-2;/h3-6H,7-13H2,1-2H3,(H,17,20);1H
• InChI Key： QZCZSFZTMAWIOF-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(S(C2=CC=C(C)C=C2)(=O)=O)CC1)(=O)COC.[H]Cl

Computed Properties

• Exact Mass: 391.1332552g/mol
• Monoisotopic Mass: 391.1332552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride

Introduction to 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride (CAS No. 1189717-26-7)

2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride (CAS No. 1189717-26-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of neurological and inflammatory pathways. The structure of this molecule incorporates several key functional groups, including a methylbenzenesulfonyl moiety and a piperazine ring, which are known to contribute to its pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly valuable in drug discovery processes where compound solubility is a critical factor for efficacy and bioavailability. The presence of the 2-methoxy group further influences the electronic and steric environment of the molecule, potentially affecting its interactions with biological targets.

In recent years, there has been growing interest in compounds that target the piperazine scaffold due to its role in modulating neurotransmitter systems. Piperazine derivatives have been explored for their potential in treating conditions such as depression, anxiety, and neurodegenerative disorders. The specific substitution pattern in 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride may confer unique properties that make it a promising candidate for further investigation.

The methylbenzenesulfonyl group is another critical feature of this compound, as sulfonyl groups are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability. This moiety can interact with biological targets through hydrogen bonding and ionic interactions, making it an attractive feature for drug design. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, which could be beneficial for developing therapies targeting complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. In particular, virtual screening techniques have been used to evaluate the interactions of 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride with various biological receptors, providing insights into its potential therapeutic applications.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory pathways are closely linked to neurological disorders, and modulating these pathways has been a focus of recent research. Studies have indicated that certain piperazine derivatives can inhibit inflammatory cytokine production by interacting with specific enzymes and receptors. The structural features of 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride suggest that it may share similar mechanisms of action, making it a candidate for developing novel anti-inflammatory agents.

Additionally, the compound's solubility profile makes it suitable for use in preclinical studies involving cell culture and animal models. These studies are essential for evaluating the safety and efficacy of new drugs before they can be tested in human clinical trials. The ability to dissolve well in aqueous media allows for easier formulation and administration in experimental settings, which can accelerate the drug development process.

The synthesis of 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for pharmaceutical applications. Techniques such as chromatography and crystallization are commonly used to isolate and purify the final product.

In conclusion, 2-methoxy-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride (CAS No. 1189717-26-7) is a structurally complex compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an interesting candidate for further investigation into neurological and inflammatory diseases. The advancements in computational chemistry and synthetic methodologies continue to enhance our ability to explore the therapeutic potential of such compounds.